Cas no 1894743-39-5 (O-2-(3,5-difluoro-2-methoxyphenyl)ethylhydroxylamine)

• Product Name: O-2-(3,5-difluoro-2-methoxyphenyl)ethylhydroxylamine
• CAS No: 1894743-39-5
• MF: C₉H₁₁F₂NO₂
• MW: 203.18594956398
• CID: 5876926
• PubChem ID: 117291299
• Update Time: 2025-06-10

O-2-(3,5-difluoro-2-methoxyphenyl)ethylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3,5-difluoro-2-methoxyphenyl)ethylhydroxylamine
• O-[2-(3,5-difluoro-2-methoxyphenyl)ethyl]hydroxylamine
• 1894743-39-5
• EN300-1800061

• Inchi： 1S/C9H11F2NO2/c1-13-9-6(2-3-14-12)4-7(10)5-8(9)11/h4-5H,2-3,12H2,1H3
• InChI Key： WHHIJQFOTZHQLG-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1OC)CCON)F

Computed Properties

• Exact Mass: 203.07578492g/mol
• Monoisotopic Mass: 203.07578492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(3,5-difluoro-2-methoxyphenyl)ethylhydroxylamine

Comprehensive Overview of O-2-(3,5-difluoro-2-methoxyphenyl)ethylhydroxylamine (CAS No. 1894743-39-5)

O-2-(3,5-difluoro-2-methoxyphenyl)ethylhydroxylamine (CAS No. 1894743-39-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethoxyphenyl and hydroxylamine functional groups, exhibits promising potential in the development of novel therapeutic agents and crop protection solutions. Its molecular structure, featuring a 3,5-difluoro-2-methoxyphenyl moiety, contributes to its distinct chemical properties, making it a subject of interest for researchers exploring bioactive molecules and small-molecule inhibitors.

In recent years, the demand for fluorinated compounds like O-2-(3,5-difluoro-2-methoxyphenyl)ethylhydroxylamine has surged due to their enhanced stability and bioavailability. Fluorination is a key strategy in modern drug design, as it often improves metabolic resistance and target binding affinity. This compound’s ethylhydroxylamine segment further enhances its reactivity, enabling it to participate in diverse synthetic pathways. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) drug development, where fluorinated aromatic systems are frequently employed to optimize blood-brain barrier penetration.

The synthesis of CAS No. 1894743-39-5 involves multi-step organic reactions, including aryl fluorination and hydroxylamine conjugation. These processes require precise control to ensure high yield and purity, which are critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are routinely employed to characterize this compound, ensuring its suitability for advanced research applications.

From an industrial perspective, O-2-(3,5-difluoro-2-methoxyphenyl)ethylhydroxylamine aligns with the growing trend toward sustainable chemistry and green synthesis. Companies are increasingly investing in eco-friendly production methods, such as catalytic fluorination, to minimize environmental impact. This compound’s versatility also makes it a candidate for precision agriculture, where fluorinated agrochemicals are developed to address pest resistance and reduce ecological toxicity.

In the context of drug discovery, CAS No. 1894743-39-5 is being explored for its potential role in modulating enzyme activity and receptor interactions. Its structural features suggest possible applications in neurodegenerative disease research, particularly in targeting pathways associated with protein misfolding and oxidative stress. Additionally, its methoxyphenyl group may contribute to anti-inflammatory properties, sparking interest in autoimmune and chronic disease therapeutics.

For researchers and manufacturers, understanding the stability and storage conditions of O-2-(3,5-difluoro-2-methoxyphenyl)ethylhydroxylamine is essential. Proper handling under inert atmospheres and low-temperature storage are recommended to preserve its integrity. As the scientific community continues to investigate its full potential, this compound is poised to play a pivotal role in advancing precision medicine and next-generation agrochemicals.